Cas no 101651-44-9 (Acetamide,N-5H-pyrido[4,3-b]indol-3-yl-)

• Product Name: Acetamide,N-5H-pyrido[4,3-b]indol-3-yl-
• CAS No: 101651-44-9
• MF: C₁₃H₁₁N₃O
• MW: 225.245942354202
• CID: 182439
• PubChem ID: 3063817
• Update Time: 2025-04-19

Acetamide,N-5H-pyrido[4,3-b]indol-3-yl- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-5H-pyrido[4,3-b]indol-3-yl-
• 5H-Pyrido[4,3-b]indole,acetamide deriv.
• N-(5H-pyrido[4,3-b]indol-3-yl)acetamide
• SCHEMBL3341658
• DTXSID60144090
• 101651-44-9
• N-(5H-Pyrido(4,3-b)indol-3-yl)acetamide
• Acetamide, N-(5H-pyrido(4,3-b)indol-3-yl)-

• Inchi： 1S/C13H11N3O/c1-8(17)15-13-6-12-10(7-14-13)9-4-2-3-5-11(9)16-12/h2-7,16H,1H3,(H,14,15,17)
• InChI Key： WIMXPBFDDOFUQK-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=CC2=C(C=N1)C1C=CC=CC=1N2

Computed Properties

• Exact Mass: 224.0825
• Monoisotopic Mass: 225.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.387
• Boiling Point: 573.3°Cat760mmHg
• Flash Point: 300.5°C
• Refractive Index: 1.789
• PSA: 57.78
• LogP: 3.32400

Acetamide,N-5H-pyrido[4,3-b]indol-3-yl- Security Information

• Safety Term：x."> Mutation data reported. When heated to decomposition it emits toxic fumes of NOx.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Gamma carbolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Pyridoindoles Gamma carbolines